BE“GHE Foundational & Exploratory

Check Availability & Pricing

What is the chemical formula for manganese
stearate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Manganese stearate

Cat. No.: B148106

An In-depth Technical Guide to Manganese
Stearate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of manganese stearate, a metallic soap with
diverse applications in industrial and research settings. The document details its chemical
properties, a precise experimental protocol for its use in hanoparticle synthesis, and a
visualization of this workflow.

Chemical Formula: (C17H3sCOQO)2Mn or C3sH70MnOa4[1][2][3]

Manganese stearate is a metal-organic compound formed from manganese and stearic acid.
[1][4] It is classified as a metallic soap, meaning it is a metal derivative of a fatty acid.[1][4]

Quantitative Data Summary

A summary of the key quantitative properties of manganese stearate is presented below for
easy reference and comparison.
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Property Value References
Molar Mass 621.89 g/mol [11[3]
Appearance Pale pink powder [1][4]
Density 1.02 g/cm3 [1]

Melting Point 100-110 °C [3114]

Boiling Point 359.4 °C [1]

Solubility in water Insoluble [1114]

Experimental Protocol: Synthesis of Manganese
Oxide Nanoparticles

Manganese stearate serves as a precursor for the synthesis of manganese oxide (MnsOa4)
nanoparticles. The following protocol, adapted from a solvothermal approach, details the
methodology for this synthesis.

Materials:

Manganese (ll) stearate

Dodecylamine

Toluene

tert-Butylamine (aqueous solution)

Methanol

Procedure:
 In atest tube, dissolve manganese (ll) stearate and dodecylamine in toluene.
o Heat the mixture to a temperature range of 80-100°C until a clear solution is obtained.

 Allow the solution to cool to room temperature.
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 Introduce an aqueous solution of tert-butylamine to the mixture.

e Transfer the resulting mixture to an autoclave.

o Heat the autoclave to 120°C for a duration of 4 hours without stirring.
 After the heating phase, allow the autoclave to cool down.

» Precipitate the crude MnsOa4 nanocrystals by adding methanol.

« |solate the nanoparticles through centrifugation.

e Wash the collected nanoparticles with methanol to remove impurities.
» Dry the purified nanoparticles under a vacuum.

Workflow Visualization

The following diagram illustrates the experimental workflow for the synthesis of manganese
oxide nanoparticles using manganese stearate as a precursor.

Click to download full resolution via product page

Caption: Workflow for synthesizing manganese oxide nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148106#what-is-the-chemical-formula-for-
manganese-stearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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